Cas no 2227838-49-3 (methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate
• CAS No: 2227838-49-3
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5783583
• PubChem ID: 165707733
• Update Time: 2025-06-12

methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2227838-49-3
• EN300-1750289
• methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate

• Inchi： 1S/C8H11NO3S/c1-5-9-4-7(13-5)6(10)3-8(11)12-2/h4,6,10H,3H2,1-2H3/t6-/m1/s1
• InChI Key： DMTCJZNCJQOLOY-ZCFIWIBFSA-N
• SMILES： S1C(C)=NC=C1[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate

Methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate (CAS No. 2227838-49-3): A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate (CAS No. 2227838-49-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The molecular structure of methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate is characterized by a chiral center at the carbon atom adjacent to the hydroxyl group, which imparts enantiomeric specificity to the molecule. The presence of the thiazole ring and the methyl substituent further contributes to its chemical stability and biological activity. The compound's CAS number (2227838-49-3) is a unique identifier used in chemical databases and literature to ensure accurate reference and retrieval of information.

Recent studies have highlighted the potential therapeutic applications of methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate in various medical conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase-dependent pathways. These findings open up new avenues for the development of targeted cancer therapies using methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate.

The synthesis of methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate has been extensively studied to optimize its yield and purity. One common synthetic route involves the reaction of 2-methylthiazole with an appropriate chiral auxiliary followed by esterification with methanol. The use of chiral catalysts and asymmetric synthesis techniques has been crucial in achieving high enantiomeric purity, which is essential for its biological applications.

The pharmacokinetic properties of methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it has low toxicity and does not exhibit significant adverse effects in preclinical studies.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms underlying the biological activities of methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, including inflammatory disorders and cancer. The results from these trials will provide valuable insights into the clinical utility of this compound.

In conclusion, methyl (3R)-3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoate (CAS No. 2227838-49-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.